Cas no 1019564-80-7 ((Pentan-3-yl)({[3-(trifluoromethyl)phenyl]methyl})amine)

• Product Name: (Pentan-3-yl)({[3-(trifluoromethyl)phenyl]methyl})amine
• CAS No: 1019564-80-7
• MF: C₁₃H₁₈F₃N
• MW: 245.283934116364
• CID: 5044614
• Update Time: 2025-07-27

(Pentan-3-yl)({[3-(trifluoromethyl)phenyl]methyl})amine Chemical and Physical Properties

Names and Identifiers

• (pentan-3-yl)({[3-(trifluoromethyl)phenyl]methyl})amine
• N-(3-(Trifluoromethyl)benzyl)pentan-3-amine
• N-[[3-(trifluoromethyl)phenyl]methyl]pentan-3-amine
• (Pentan-3-yl)({[3-(trifluoromethyl)phenyl]methyl})amine

• Inchi： 1S/C13H18F3N/c1-3-12(4-2)17-9-10-6-5-7-11(8-10)13(14,15)16/h5-8,12,17H,3-4,9H2,1-2H3
• InChI Key： RCUFHHXZCDJQAQ-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)CNC(CC)CC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 211
• XLogP3: 4.3
• Topological Polar Surface Area: 12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on (Pentan-3-yl)({[3-(trifluoromethyl)phenyl]methyl})amine

Introduction to (Pentan-3-yl)({[3-(trifluoromethyl)phenyl]methyl})amine and Its Significance in Modern Chemical Research

The compound with the CAS number 1019564-80-7 is a fascinating molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. The molecular structure of this compound, specifically the amine functional group attached to a pentan-3-yl chain and a complex aromatic ring system, makes it a promising candidate for various applications. This introduction aims to provide a comprehensive overview of the compound, its properties, and its relevance in contemporary research.

At the heart of this compound's interest lies its unique structural composition. The presence of a Pentan-3-yl group provides a hydrophobic tail, which can influence the compound's solubility and interaction with biological membranes. On the other hand, the aromatic ring system featuring a [3-(trifluoromethyl)phenyl] moiety introduces additional electronic and steric effects that can modulate its biological activity. This combination of structural features makes (Pentan-3-yl)({[3-(trifluoromethyl)phenyl]methyl})amine a versatile molecule for further exploration.

One of the most intriguing aspects of this compound is its potential as a building block for more complex molecules. In drug discovery, such compounds are often used as intermediates to synthesize lead candidates that exhibit desired pharmacological properties. The trifluoromethyl group, in particular, is known for its ability to enhance metabolic stability and binding affinity to biological targets. This feature has made it a popular choice in medicinal chemistry, leading to numerous patents and research publications.

Recent studies have highlighted the importance of fluorinated aromatic compounds in developing novel therapeutics. The introduction of fluorine atoms into aromatic rings can significantly alter the electronic properties of the molecule, leading to improved bioavailability and reduced susceptibility to degradation. In the case of (Pentan-3-yl)({[3-(trifluoromethyl)phenyl]methyl})amine, the trifluoromethyl group is strategically positioned to interact with biological targets, making it an attractive scaffold for drug design.

Another area where this compound has shown promise is in the development of agrochemicals. The unique combination of hydrophobic and hydrophilic regions in its structure allows it to interact effectively with biological systems, making it a potential candidate for use as an intermediate in pesticide formulations. The ability to fine-tune its properties by modifying different parts of the molecule opens up numerous possibilities for creating highly effective agrochemicals.

From a synthetic chemistry perspective, (Pentan-3-yl)({[3-(trifluoromethyl)phenyl]methyl})amine presents an interesting challenge due to its complex structure. However, advances in synthetic methodologies have made it increasingly feasible to access such molecules with high precision. Techniques such as cross-coupling reactions and palladium-catalyzed transformations have been instrumental in constructing the intricate framework of this compound.

The role of computational chemistry has also been pivotal in understanding the behavior of this compound. Molecular modeling studies have provided valuable insights into its interactions with biological targets, helping researchers design more effective derivatives. These computational approaches are complemented by experimental techniques such as NMR spectroscopy and X-ray crystallography, which provide detailed information about the compound's structure and dynamics.

In terms of industrial applications, (Pentan-3-yl)({[3-(trifluoromethyl)phenyl]methyl})amine has found use in various chemical processes beyond pharmaceuticals and agrochemicals. Its stability under different reaction conditions makes it a suitable candidate for use as a ligand in catalytic systems. Additionally, its ability to form stable complexes with metals has led to applications in material science, where it can be used to develop new types of catalysts and functional materials.

Looking ahead, the future prospects for (Pentan-3-yl)({[3-(trifluoromethyl)phenyl]methyl})amine are promising. As our understanding of molecular interactions continues to grow, so does the potential for discovering new applications for this compound. Ongoing research efforts are focused on expanding its utility in drug discovery, agrochemicals, and materials science. By leveraging cutting-edge synthetic methods and computational tools, scientists are poised to unlock even more possibilities for this versatile molecule.